Cas no 2228929-90-4 (4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile)

4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile is a brominated benzonitrile derivative featuring a hydroxyl-substituted isopropyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive bromine and nitrile functional groups. The hydroxyl group enhances solubility in polar solvents, facilitating further modifications. Its stable yet reactive structure makes it suitable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex aromatic frameworks. The steric hindrance from the 2-methylpropan-2-yl moiety can influence regioselectivity in subsequent reactions. High purity grades ensure consistent performance in synthetic applications.
4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile structure
2228929-90-4 structure
Product Name:4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
CAS No:2228929-90-4
MF:C11H12BrNO
MW:254.12308216095
CID:5569939
PubChem ID:165657039
Update Time:2025-05-19

4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1935008
    • 2228929-90-4
    • 4-bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
    • 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile
    • Inchi: 1S/C11H12BrNO/c1-11(2,7-14)9-5-8(6-13)3-4-10(9)12/h3-5,14H,7H2,1-2H3
    • InChI Key: SAZBYBRQOBSHES-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C#N)C=C1C(C)(C)CO

Computed Properties

  • Exact Mass: 253.01023g/mol
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44Ų

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Additional information on 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile

4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 2228929-90-4): A Comprehensive Overview

4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile (CAS No. 2228929-90-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its unique structural features, which include a bromo substituent, a hydroxy group, and a benzonitrile moiety. These functional groups contribute to its diverse chemical properties and reactivity, making it an attractive candidate for further research and development.

The chemical structure of 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile can be represented as C11H13BrNO2. The presence of the bromo group at the para position of the benzene ring and the hydroxy-substituted isopropyl group at the meta position provides this compound with unique electronic and steric properties. The benzonitrile moiety, on the other hand, imparts additional reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including its anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile could be further optimized to develop novel anti-inflammatory drugs.

Beyond its pharmaceutical applications, 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile has also been investigated for its potential use in materials science. The presence of the bromo group makes it an excellent precursor for Suzuki coupling reactions, which are widely used in the synthesis of complex organic molecules and polymers. Additionally, the hydroxy and nitrile groups can be functionalized to introduce various other functionalities, expanding its utility in the design of advanced materials with tailored properties.

The synthesis of 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile has been reported using several methodologies. One common approach involves the bromination of 3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile followed by selective bromination at the para position. Another method involves the reaction of 4-bromobenzonitrile with 1-bromo-2-methylpropan-2-one in the presence of a base to form the desired product. These synthetic routes provide researchers with flexible options to access this compound efficiently.

The physical and chemical properties of 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile have been extensively studied. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In terms of safety and handling, 4-Bromo-3-(1-hydroxy-2-methylpropan-2-yl)benzonitrile should be handled with care due to its potential reactivity with certain chemicals. It is recommended to store it in a cool, dry place away from strong oxidizers and acids. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

The environmental impact of 4-Bromo-3-(1-hydroxy-2-methylpropan-2-y l)benzonitrile is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow standard guidelines for the disposal of organic compounds to prevent contamination of water bodies and soil. Proper waste management practices should be implemented to ensure environmental safety.

In conclusion, 4-Bromo-3-(1-hydroxy - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - - - - - - - - - - - - - methylpropan - yl)benzonitrile (CAS No. 2228929 - 90 - 4) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, contributing to advancements in various scientific fields.

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